Cas no 1187586-58-8 ((R,S)-Montelukast Bis-sulfide)

(R,S)-Montelukast Bis-sulfide structure
(R,S)-Montelukast Bis-sulfide structure
Product Name:(R,S)-Montelukast Bis-sulfide
CAS No:1187586-58-8
MF:C41H46ClNO5S2
MW:732.390648365021
CID:3162472
PubChem ID:44224648
Update Time:2025-04-21

(R,S)-Montelukast Bis-sulfide Chemical and Physical Properties

Names and Identifiers

    • [R,E]-[[1-[3-[2-(7-chloro-2-quinolinyl)-2-(R)-[(carboxymethyl)cyclopropyl]methyl]thio]ethyl]phenyl]-3-[[[[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropane acetic acid
    • .2-[(R)-1-[[[1-[3-[2-(7-chloro-2-quinolinyl)-(S)-1-({[1-(carboxymethyl)cyclopropyl]methyl}thio)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]-propyl]thio]methyl]cyclopropane]acetic acid
    • 1-[((1R)-1-(3-(2-(7-chloro-2-quinolinyl)-(2R)-2-((1-carboxymethylcyclopropyl)methylthio)ethyl)pheny)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propylthio)methyl]cyclopropaneacetic acid
    • (R,S)-Montelukast Bissulfide
    • Montelukast EP impurity E
    • Montelukast impurity E (R,S)
    • UNII-TL51FC9FWV
    • DTXSID30657925
    • 1-[[[(1R)-1-[3-[(1R)-1-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-2-(7-chloro-2-quinolinyl)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic acid
    • 1-[[[(1R)-1-[3-[(1S)-1-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-2-(7-chloro-2-quinolinyl)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic Acid
    • 1-((((1R)-1-(3-((1S)-1-(((1-(Carboxymethyl)cyclopropyl)methyl)thio)-2-(7-chloro-2-quinolinyl)ethyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)cyclopropaneacetic acid
    • (R,S)-Montelukast Bis-sulfide
    • 2-[1-[[(1R)-1-[3-[(1S)-1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid
    • 1187586-58-8
    • Cyclopropaneacetic acid, 1-((((1R)-1-(3-((1S)-1-(((1-(carboxymethyl)cyclopropyl)methyl)thio)-2-(7-chloro-2-quinolinyl)ethyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)-
    • G87732
    • {1-[({(1R)-1-{3-[(1S)-1-({[1-(Carboxymethyl)cyclopropyl]methyl}sulfanyl)-2-(7-chloroquinolin-2-yl)ethyl]phenyl}-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl}sulfanyl)methyl]cyclopropyl}acetic acid
    • SCHEMBL10054298
    • 1-[[[(1R)-1-[3-[(1S)-1-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-2-(7-chloro-2-quinolinyl)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic Acid;Montelukast EP Impurity E; Montelukast USP Related Compound D
    • TL51FC9FWV
    • 1187586-61-3
    • (R,R)-Montelukast Bis-sulfide
    • 1- [[[(1R) - 1- [3- [(1R) - 1- [[[1- (Carboxymethyl) cyclopropyl] methyl] thio] - 2- (7- chloro- 2- quinolinyl) ethyl] phenyl] - 3- [2- (1- hydroxy- 1- methylethyl) phenyl] propyl] thio] methyl] -cyclopropaneacetic acid
    • IM111982
    • Inchi: 1S/C41H46ClNO5S2/c1-39(2,48)33-9-4-3-6-27(33)12-15-35(49-25-40(16-17-40)23-37(44)45)29-7-5-8-30(20-29)36(50-26-41(18-19-41)24-38(46)47)22-32-14-11-28-10-13-31(42)21-34(28)43-32/h3-11,13-14,20-21,35-36,48H,12,15-19,22-26H2,1-2H3,(H,44,45)(H,46,47)/t35-,36+/m1/s1
    • InChI Key: SJNODSMYYCYZTO-XDSPJLLDSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(C=C2)C[C@@H](C1=CC=CC(=C1)[C@@H](CCC1C=CC=CC=1C(C)(C)O)SCC1(CC(=O)O)CC1)SCC1(CC(=O)O)CC1

Computed Properties

  • Exact Mass: 731.25100
  • Monoisotopic Mass: 731.2505936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 18
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.5E-5 g/L) (25 ºC),
  • PSA: 158.32000
  • LogP: 10.04950

(R,S)-Montelukast Bis-sulfide Security Information

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